Cas no 122431-41-8 (1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)
122431-41-8 structure
Product Name:1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
CAS No:122431-41-8
MF:C8H11F3N2O
MW:208.180952310562
CID:1214060
PubChem ID:10013270
Update Time:2025-04-20
1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
- 2-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-3-one
- AKOS015363509
- 1-tert-butyl-5-hydroxy-3-trifluoromethyl-1H-pyrazole
- 1-tert-butyl-3-trifluoromethyl-1H-pyrazol-5-ol
- UYGXIUVQGMFJNI-UHFFFAOYSA-N
- 122431-41-8
- SCHEMBL940746
- DTXSID70434156
- 1-(tert-Butyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
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- Inchi: 1S/C8H11F3N2O/c1-7(2,3)13-6(14)4-5(12-13)8(9,10)11/h4,12H,1-3H3
- InChI Key: UYGXIUVQGMFJNI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(N(C(C)(C)C)N1)=O)(F)F
Computed Properties
- Exact Mass: 208.08234746g/mol
- Monoisotopic Mass: 208.08234746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.3Ų
1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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